![molecular formula C18H22N4OS B2575029 2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide CAS No. 1234813-55-8](/img/structure/B2575029.png)
2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide
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Description
2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the development of novel drugs. The compound is commonly referred to as MPPB, and it has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.
Scientific Research Applications
Nonaqueous Capillary Electrophoresis
Nonaqueous capillary electrophoresis has been developed for the separation of imatinib mesylate and related substances, including compounds with pyrimidinyl and piperidinyl groups similar to the chemical . This method offers a promising approach for quality control in the synthesis of complex molecules, highlighting the importance of precise analytical techniques in drug development and manufacturing (Ye et al., 2012).
Antineoplastic Tyrosine Kinase Inhibitor Metabolism
The metabolism of flumatinib, an antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients has been explored. This research provides insights into the metabolic pathways of complex therapeutic agents, potentially guiding the design of new compounds with optimized pharmacokinetic profiles (Gong et al., 2010).
Histone Deacetylase Inhibition
Research into compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) has revealed their potential as isotype-selective histone deacetylase (HDAC) inhibitors. Such inhibitors are of interest for their anticancer properties, showing the significant role of chemical synthesis in discovering new therapeutic agents (Zhou et al., 2008).
Antiemetic Activity of Methylthiopyrimidines
The synthesis and pharmacological evaluation of a series of 4-piperazinopyrimidines bearing a methylthio substituent have identified compounds with notable antiemetic activity. This research underscores the potential for designing new medications to alleviate symptoms in clinical settings, demonstrating the broad applicability of chemical compounds in therapeutic interventions (Mattioda et al., 1975).
properties
IUPAC Name |
2-methylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4OS/c1-24-16-6-3-2-5-15(16)17(23)21-13-14-7-11-22(12-8-14)18-19-9-4-10-20-18/h2-6,9-10,14H,7-8,11-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCXIHONXOYKJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(methylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide |
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